(12E)-Labda-8(17),12,14-triene-19-oic acid methyl ester
(12E)-Labda-8(17),12,14-triene-19-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
15798-13-7
VCID:
VC0097735
InChI:
InChI=1S/C21H32O2/c1-7-15(2)9-11-17-16(3)10-12-18-20(17,4)13-8-14-21(18,5)19(22)23-6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18+,20+,21-/m0/s1
SMILES:
CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
(12E)-Labda-8(17),12,14-triene-19-oic acid methyl ester
CAS No.: 15798-13-7
Main Products
VCID: VC0097735
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
| CAS No. | 15798-13-7 |
|---|---|
| Product Name | (12E)-Labda-8(17),12,14-triene-19-oic acid methyl ester |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | methyl (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(2E)-3-methylpenta-2,4-dienyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C21H32O2/c1-7-15(2)9-11-17-16(3)10-12-18-20(17,4)13-8-14-21(18,5)19(22)23-6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18+,20+,21-/m0/s1 |
| Standard InChIKey | WYJKGKPQXWDIQP-BRUWWATDSA-N |
| Isomeric SMILES | C/C(=C\C[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)OC)C)/C=C |
| SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
| Canonical SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
| PubChem Compound | 11141639 |
| Last Modified | Nov 11 2021 |
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